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Compound of Interest

Compound Name: 2-Methoxydodecane

Cat. No.: B15425560 Get Quote

This guide provides a comprehensive comparison of the theoretical and experimentally

determined molecular weight of 2-Methoxydodecane. It is intended for researchers, scientists,

and drug development professionals who require accurate molecular weight verification for this

compound.

Molecular Formula and Structure
2-Methoxydodecane is an ether with the molecular formula C₁₃H₂₈O. Its structure consists of

a dodecane backbone with a methoxy group attached to the second carbon atom.

Comparison of Molecular Weight Data
The molecular weight of a compound can be determined theoretically from its molecular

formula and the atomic weights of its constituent elements, or it can be measured

experimentally using analytical techniques such as mass spectrometry.

Data Type Molecular Weight ( g/mol ) Source

Theoretical 200.36 Calculated

Computed 200.36 PubChem[1]

Theoretical Calculation:

The theoretical molecular weight is calculated as follows:
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(Number of Carbon atoms × Atomic weight of Carbon) + (Number of Hydrogen atoms ×

Atomic weight of Hydrogen) + (Number of Oxygen atoms × Atomic weight of Oxygen)

(13 × 12.011) + (28 × 1.008) + (1 × 15.999) = 200.366 g/mol

As of the latest search, specific experimental data for the molecular weight of 2-
Methoxydodecane was not readily available in the public domain. The computed value from

databases like PubChem aligns with the theoretical calculation.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
This section outlines a detailed protocol for the experimental determination of the molecular

weight of 2-Methoxydodecane using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective
To experimentally verify the molecular weight of a 2-Methoxydodecane sample.

Materials and Instrumentation
Sample: 2-Methoxydodecane, analytical standard

Solvents: HPLC-grade acetonitrile, water, and methanol

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

a liquid chromatography system.

Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Liquid Chromatography

Mass Spectrometry

Data Analysis

Dissolve 2-Methoxydodecane
in Methanol (1 mg/mL)

Further dilute to
10 µg/mL with

Acetonitrile/Water (1:1)

Inject 5 µL of
sample solution

Separate on C18 column
with a gradient of

Acetonitrile and Water

Electrospray Ionization
(ESI) in positive mode

Mass analysis in the
range of m/z 50-500

Detection of ions

Acquire mass spectrum

Determine the m/z of
the molecular ion [M+H]+

Calculate the experimental
molecular weight

Compare with theoretical
molecular weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Verification of 2-Methoxydodecane using LC-MS.
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Detailed Steps:
Sample Preparation:

Prepare a stock solution of 2-Methoxydodecane at a concentration of 1 mg/mL in

methanol.

From the stock solution, prepare a working solution of 10 µg/mL by diluting with a 1:1

mixture of acetonitrile and water.

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: Start with 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and

then return to initial conditions for equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Mass Range: m/z 50 - 500.

Data Acquisition: Full scan mode.
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Data Analysis:

Identify the peak corresponding to 2-Methoxydodecane in the total ion chromatogram.

Extract the mass spectrum for this peak.

Determine the mass-to-charge ratio (m/z) of the protonated molecule, [M+H]⁺.

Calculate the experimental molecular weight by subtracting the mass of a proton (1.007

g/mol ) from the observed m/z value.

Compare the experimentally determined molecular weight with the theoretical molecular

weight. A high-resolution instrument should provide a mass accuracy of within 5 ppm.

This comprehensive approach ensures accurate and reliable verification of the molecular

weight of 2-Methoxydodecane, which is a critical parameter for its use in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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